Cas no 65871-38-7 (1-bromo isooctane)

• Product Name: 1-bromo isooctane
• CAS No: 65871-38-7
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 962717
• PubChem ID: 104270
• Update Time: 2025-04-19

1-bromo isooctane Chemical and Physical Properties

Names and Identifiers

• 1-bromo isooctane
• DTXSID6068779
• SCHEMBL3180801
• DA-29605
• 1-Bromo-6-methylheptane
• i-octylbromide
• MFCD00049139
• EN300-19884
• 52648-04-1
• SY162885
• 6-Methylheptyl bromide
• AKOS009031589
• Heptane, 1-bromo-6-methyl-
• 1-Bromoisooctane
• AM806997
• 65871-38-7
• isooctylbromid
• G29482

• Inchi： 1S/C8H17Br/c1-8(2)6-4-3-5-7-9/h8H,3-7H2,1-2H3
• InChI Key： BFYPQDKZLOZOLQ-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C)C

Computed Properties

• Exact Mass: 192.05136g/mol
• Monoisotopic Mass: 192.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų